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Compound of Interest

Compound Name: D-Ribose-1,2-13C2

Cat. No.: B12386646

This guide provides a detailed analysis of the molecular weight of D-Ribose-1,2-13C2, a
crucial isotopically labeled sugar for researchers in metabolic studies and drug development.
The inclusion of two Carbon-13 isotopes significantly alters the molecular weight from its
naturally occurring counterpart, a distinction vital for mass spectrometry-based analyses.

Molecular Weight Determination

The molecular weight of D-Ribose-1,2-13C2 is calculated by summing the atomic masses of its
constituent isotopes. The molecular formula for D-Ribose is C5H1005. In this labeled variant,
two carbon atoms are the heavy isotope 13C, while the remaining three are the common 12C
isotope. For the purpose of this high-precision calculation, the most common isotopes of
hydrogen (*H) and oxygen (*°0) are assumed.

The calculation is as follows:

(2 x Atomic Mass of 13C) + (3 x Atomic Mass of 12C) + (10 x Atomic Mass of 1H) + (5 x Atomic
Mass of 16Q)

= (2 x 13.003355 Da) + (3 x 12.000000 Da) + (10 x 1.007825 Da) + (5 x 15.994915 Da)
= 26.00671 Da + 36.000000 Da + 10.07825 Da + 79.974575 Da

= 152.059535 Da
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Data Presentation: Atomic Composition and Mass

The following table summarizes the quantitative data used to determine the molecular weight of
D-Ribose-1,2-13C2.

) Atomic Mass Total Mass

Element Isotope Quantity

(Da) (Da)
Carbon 13C 2 13.003355 26.00671
Carbon 12C 3 12.000000 36.000000
Hydrogen 1H 10 1.007825[1] 10.07825

15.994915[2][3]
Oxygen 160 5 ” 79.974575
Total 20 152.059535

Experimental Protocols
The determination of the molecular weight of an isotopically labeled compound like D-Ribose-
1,2-13C2 is primarily achieved through high-resolution mass spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of D-Ribose-1,2-13C2 is prepared in a suitable
solvent, such as methanol or water, to a concentration of approximately 1 pg/mL.

e Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-
Flight (TOF) instrument, is calibrated according to the manufacturer's instructions using a
known calibration standard.

e Infusion: The sample is introduced into the mass spectrometer via direct infusion using a
syringe pump at a flow rate of 5-10 pL/min.

« lonization: Electrospray ionization (ESI) is typically used in positive ion mode to generate
protonated molecules, [M+H]*.
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o Data Acquisition: The instrument is set to acquire data over a mass range that includes the
expected m/z (mass-to-charge ratio) of the target ion. For D-Ribose-1,2-13C2, this would be
centered around m/z 153.06.

o Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the
[M+H]* ion of D-Ribose-1,2-13C2. The high resolution of the instrument allows for the
differentiation of this peak from other ions with similar nominal masses. The accurate mass
measurement is then used to confirm the elemental composition.

Visualization of Elemental Composition

The following diagram illustrates the elemental and isotopic composition of D-Ribose-1,2-
13C2, which forms the basis for the molecular weight calculation.
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Caption: Elemental composition of D-Ribose-1,2-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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